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Compound of Interest

Compound Name: Rsrgvff

Cat. No.: B15572788 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Based on the initial search, the term "Rsrgvff" does not correspond to a recognized entity in

the scientific literature. It is highly probable that this is a typographical error for "RASGRF1".

This guide will proceed under the assumption that the intended topic is RASGRF1 (Ras Protein

Specific Guanine Nucleotide Releasing Factor 1). RASGRF1 is a crucial guanine nucleotide

exchange factor (GEF) that plays a significant role in intracellular signaling pathways,

particularly the Ras and Rac signaling cascades.

Alternatively, "Rsrgvff" could be a reference to the G or F proteins of the Respiratory Syncytial

Virus (RSV). These are major surface glycoproteins of the virus and are central to its infectivity

and are primary targets for vaccine development. Should this be the intended topic, a separate,

detailed guide can be provided.

This document will now focus on providing a comprehensive technical overview of RASGRF1.

Core Concepts of RASGRF1
RASGRF1 is a multi-domain protein that functions as a guanine nucleotide exchange factor

(GEF) for Ras family GTPases.[1][2] Its primary role is to stimulate the dissociation of GDP

from Ras proteins, allowing for the binding of GTP and subsequent activation of downstream

signaling pathways.[2][3] The activity of RASGRF1 is regulated by various upstream signals,

including calcium influx and G-protein coupled receptors.[1][3]
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RASGRF1 is predominantly expressed in the central nervous system, with high levels found in

the hippocampus, neocortex, and cerebellum.[1] Its expression significantly increases after

birth.[1] The protein is also found in pancreatic beta-cells.[1]

Quantitative Data Summary
The following tables summarize key quantitative data related to RASGRF1 function and

characteristics.

Table 1: Molecular and Genetic Details of Human RASGRF1

Feature Description Reference

Gene Symbol RASGRF1 [2]

Aliases

CDC25, GNRP, H-GRF55,

PP13187, CDC25L, GRF55,

GRF1

[2]

Protein Name
Ras Protein Specific Guanine

Nucleotide Releasing Factor 1
[2]

Molecular Weight
Predicted to be between 100-

160 kDa
[1]

Key Domains

Ras-GEF (Cdc25 and REM), 2

Pleckstrin-homology (PH),

Coiled-coil (CC), Isoleucine-

Glutamine (IQ)

[1]

Table 2: RASGRF1 in Disease
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Disease Association Role of RASGRF1 Reference

Cancers

Implicated in various cancers

through its role in Ras/MAPK

signaling.

[1][3]

Type 2 Diabetes

Regulates pancreatic beta-cell

mass and glucose

homeostasis. Knock-out mice

exhibit a pre-diabetic

phenotype.

[1]

Neurodegenerative Diseases

Involved in learning and

memory. Potential links to

Alzheimer's and Creutzfeldt-

Jakob disease.

[1]

Myopia

Genetic variants are

associated with refractive

errors and high myopia.

[2][3]

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. Below

are outlines of key experimental protocols used in the study of RASGRF1.

Guanine Nucleotide Exchange Factor (GEF) Activity
Assay
This assay measures the ability of RASGRF1 to catalyze the exchange of GDP for GTP on a

Ras protein.

Protein Purification: Recombinant RASGRF1 and a Ras family protein (e.g., H-Ras) are

expressed and purified.

Loading with Fluorescent GDP: Ras protein is incubated with a fluorescently labeled, non-

hydrolyzable GDP analog (e.g., mant-GDP).
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Initiation of Exchange Reaction: Purified RASGRF1 is added to the mant-GDP-loaded Ras

protein in the presence of a molar excess of unlabeled GTP.

Measurement of Fluorescence: The dissociation of mant-GDP from Ras results in a

decrease in fluorescence, which is monitored over time using a fluorometer.

Data Analysis: The rate of fluorescence decay is used to calculate the GEF activity of

RASGRF1.

Co-Immunoprecipitation to Detect Protein-Protein
Interactions
This technique is used to identify proteins that interact with RASGRF1 within a cell.

Cell Lysis: Cells expressing endogenous or tagged RASGRF1 are lysed to release cellular

proteins.

Antibody Incubation: The cell lysate is incubated with an antibody specific to RASGRF1 or its

tag.

Immunocomplex Precipitation: Protein A/G-conjugated beads are added to the lysate to bind

to the antibody-RASGRF1 complex, precipitating it out of solution.

Washing: The beads are washed to remove non-specifically bound proteins.

Elution and Analysis: The bound proteins are eluted from the beads and analyzed by SDS-

PAGE and Western blotting or mass spectrometry to identify interacting partners.

Signaling Pathways and Visualizations
RASGRF1 is a key activator of the Ras and Rac signaling pathways, which are central to

numerous cellular processes.

RASGRF1-Mediated Ras Activation Pathway
Upstream signals, such as calcium influx or G-protein coupled receptor activation, lead to the

recruitment and activation of RASGRF1 at the plasma membrane.[1] Activated RASGRF1 then
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catalyzes the exchange of GDP for GTP on Ras, leading to the activation of downstream

effector pathways like the MAPK/ERK cascade.[1]
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Caption: RASGRF1-mediated activation of the Ras pathway.

Experimental Workflow for Assessing RASGRF1 GEF
Activity
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The following diagram illustrates a typical workflow for measuring the guanine nucleotide

exchange factor activity of RASGRF1.
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Caption: Workflow for RASGRF1 GEF activity assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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